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Introduction

Argon (Ar), a noble gas, is the third most abundant gas in Earth's atmosphere, comprising
approximately 0.934% by volume.[1] In its liquid state, argon is a colorless, odorless, non-
flammable, and non-corrosive cryogenic liquid.[2][3] Its chemical inertness and low boiling point
make it an indispensable medium in a multitude of scientific and industrial applications, from
providing inert atmospheres for high-temperature processes like welding and crystal growth to
its use as a target medium in particle physics experiments and as a cryopreservation agent.[1]
[2] This guide provides an in-depth overview of the core physical and chemical properties of
liquid argon, methodologies for their determination, and key data for researchers and
professionals.

Physical Properties

The physical characteristics of liquid argon are fundamental to its application as a cryogenic
fluid. Its properties are well-defined under specific conditions of temperature and pressure.

Core Physical Properties

Key physical constants and state points for argon are summarized below. The triple point is a
defining fixed point in the International Temperature Scale of 1990.[1]
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) Conditions / )
Property Value Units Cite
Notes
Atomic Number 18 - - [1]
Atomic Weight 39.948 g/mol - [4]
N , 87.302 K
Boiling Point K (°C) At 1 atm [1]
(-185.848 °C)
_ . 83.81 K (-189.34
Melting Point °C) K (°C) At 1 atm [1]
_ _ 83.8058 K, 68.89
Triple Point K, kPa - [1]
kPa
Critical
150.87 K K - [5]
Temperature
Critical Pressure  4.898 MPa - [5]
Critical Density 0.5356 g/cm3 - [6][7]
Density (at
- ) 1.3954 g/cm3 At 87.3 K [114]
boiling point)

Thermal Properties

The thermal properties of liquid argon dictate its behavior as a coolant and heat transfer
medium.
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) Conditions / )
Property Value Units Cite
Notes
Specific Heat At normal boiling
_ 1.117 kJ/kg-K ) [6]
Capacity (Cp) point
Heat of At normal boiling
o 161.14 kJ/kg _ [6]
Vaporization point
Heat of Fusion 1.18 kJ/mol - [5]
Thermal At normal boiling
o 0.1256 W/m-K , [6]
Conductivity point
Volume Viscosity Varies with
to Shear 0.8-23 - density (1.06 to [8]
Viscosity Ratio 1.42 g/cm3)

Electrical and Optical Properties

These properties are critical for applications in electronics, particle detectors, and optical

systems.
. Conditions / .
Property Value Units Cite
Notes
Dielectric At normal boiling
1.505 - _ [6]19]
Constant point
Refractive Index
1.38 - At 128 nm [6]
(n)
Magnetic . .
o -1.07 x 108 (Volume) Diamagnetic [5]
Susceptibility

Chemical Properties
Reactivity

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://en.wikipedia.org/wiki/Air_separation
https://en.wikipedia.org/wiki/Air_separation
https://epcmholdings.com/air-separation-of-cryogenic-gases/
https://en.wikipedia.org/wiki/Air_separation
https://www.jalonzeolite.com/cryogenic-distillation-process-air-separation/
https://en.wikipedia.org/wiki/Air_separation
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://en.wikipedia.org/wiki/Air_separation
https://epcmholdings.com/air-separation-of-cryogenic-gases/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

As a noble gas, argon possesses a full valence electron shell, which makes it exceptionally
stable and chemically inert under most conditions.[1] It is colorless, odorless, tasteless, non-
corrosive, and nonflammable.[2][3] Argon does not form any confirmed stable chemical
compounds at room temperature.[1] Its name is derived from the Greek word 'argos,’ meaning
"inactive" or "lazy," which is a direct reference to this chemical inertness.[1]

Under extreme conditions, argon can form some weakly bound compounds. For instance,
argon fluorohydride (HArF), a compound of argon with fluorine and hydrogen, has been
synthesized but is only stable at temperatures below 17 K (-256.1 °C).[1] For nearly all practical
purposes in research and industry, liquid argon is considered completely non-reactive.[10]

Solubility

Liquid argon's utility can also be defined by its ability to dissolve other substances. It is
sparingly soluble in water but demonstrates higher solubility in organic solvents.[3][11] The
solubility of argon gas in a liquid is governed by Henry's Law, which states that the amount of
dissolved gas is directly proportional to the partial pressure of that gas above the liquid.[11]

Solvent Solubility Units Conditions Cite

Water 33.6 cmd/kg At 20 °C [3]

The solubility of argon in water is approximately 2.5 times that of nitrogen.[1] Temperature also
significantly affects solubility; as the temperature of the liquid increases, the solubility of argon
gas decreases.[11]

Increase in Partial Directly Proportional > Increase in Solubility
Pressure of Argon Gas of Argon in Liquid

Click to download full resolution via product page

Caption: Relationship between partial pressure and solubility as described by Henry's Law.

Experimental Protocols
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The precise measurement of liquid argon's properties requires specialized cryogenic
equipment and methodologies.

Production of Liquid Argon via Cryogenic Air Distillation

The primary industrial method for producing high-purity liquid argon is the fractional distillation
of liquid air.[1][2] This process separates the components of air based on their different boiling
points.

Methodology:

Air Intake and Compression: Atmospheric air is drawn in, filtered to remove dust, and
compressed to high pressures (typically 5-8 MPa).[2][6] This multi-stage compression
includes intercoolers to remove heat.[6]

Purification: The compressed air is passed through a molecular sieve bed which removes
water vapor, carbon dioxide, and hydrocarbons that would otherwise freeze and obstruct the
cryogenic equipment.[7][9]

Cooling and Liguefaction: The purified, high-pressure air is passed through heat exchangers,
cooling it to cryogenic temperatures (around -185°C).[6] A refrigeration cycle, often utilizing
the Joule-Thomson effect, facilitates the final liquefaction.[7]

Fractional Distillation: The liquid air is fed into a two-column distillation system (high and low
pressure).[2] Due to differing boiling points (N2: 77.3 K, Ar: 87.3 K, Oz: 90.2 K), the
components separate. Nitrogen gas is drawn from the top of the columns, and oxygen-
enriched liquid from the bottom.[7] Argon, having a boiling point between oxygen and
nitrogen, is drawn from a specific tray in the low-pressure column and further purified.
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Caption: Workflow for the cryogenic fractional distillation of air to produce liquid argon.

Measurement of Thermal Conductivity

The thermal conductivity of liquid argon is often determined using a concentric cylinder
apparatus.

Methodology:

o Apparatus Setup: The apparatus consists of two vertically oriented concentric cylinders. The
liquid argon sample fills the annular space between them. A heater (e.g., a tungsten
filament) is located along the central axis of the inner cylinder.

o Establish Steady State: A known electrical power is supplied to the central heater, creating a
radial temperature gradient across the liquid argon layer. The system is allowed to reach a
thermal steady state, where the temperature at any point is constant over time.

o Temperature Measurement: The temperatures of the inner and outer cylinder surfaces (T
and T2) are measured precisely using calibrated thermometers or thermocouples.

 Calculation: With the known geometry of the cylinders (radii r» and rz, length L), the power
input (Q), and the measured temperature difference (AT = T1 - T2), the thermal conductivity
(A) is calculated using the steady-state solution to Fourier's law for cylindrical coordinates.
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Caption: Experimental workflow for measuring the thermal conductivity of liquid argon.

Measurement of Dielectric Constant

The dielectric constant can be measured using a capacitance bridge method.[9]
Methodology:
o Sample Capacitor: A parallel plate capacitor is placed within a cryostat.

o Measurement in Vacuum: The capacitance of the empty capacitor (in a vacuum) is measured
(Co).

o Measurement in Liquid Argon: The cryostat is filled with liquid argon, submerging the
capacitor. The capacitance is measured again (C_Ar).
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o Calculation: The dielectric constant (€) is the ratio of the capacitance with the dielectric (liquid
argon) to the capacitance in a vacuum: € = C_Ar / Co. An AC series capacitance bridge
operating over a range of frequencies is used for precise measurements, often employing a
Wagner ground circuit to eliminate stray capacitance effects.[9]

Measurement of Refractive Index

The refractive index of liquid argon, especially in the vacuum ultraviolet (VUV) range, is crucial
for particle physics applications. It can be measured by comparing diffraction patterns.[3]

Methodology:

o Apparatus: A coherent, monochromatic light source is directed into a cryogenic chamber that
can be either evacuated or filled with liquid argon. Inside the chamber, a diffraction grating is
placed in the light path.

e Vacuum Measurement: With the chamber under vacuum, the light passes through the
grating, creating a diffraction pattern. The angular positions of the diffraction maxima are
measured.

e Liquid Argon Measurement: The chamber is filled with liquid argon. The light now
propagates through the liquid before and after the grating. The new positions of the
diffraction maxima are measured.

o Calculation: The refractive index (n) is determined by the change in the diffraction angle, as
the wavelength of light is shorter in the liquid (A_L = Ao / n) than in vacuum (Ao). The
relationship d sin(8) = mA is used for both conditions to solve for n.[8]

Conclusion

Liquid argon is a physically well-characterized and chemically simple substance. Its extreme
inertness, combined with its cryogenic properties, makes it a highly valuable and versatile
material for researchers, scientists, and engineers. The data and protocols summarized in this
guide offer a foundational resource for professionals requiring precise information for modeling,
experimental design, and process development in fields ranging from materials science to drug
development and fundamental physics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205320#physical-and-chemical-properties-of-liquid-
argon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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